Cas no 211738-70-4 ()

• CAS No: 211738-70-4
• MF: C₅H₇BrN₂
• MW: 175.026479959488
• CID: 6648204
• PubChem ID: 565477
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C5H7BrN2/c6-4-3-5(1-2-5)8-7-4/h4H,1-3H2
• InChI Key： WDOMXUHCDWZKKX-UHFFFAOYSA-N
• SMILES： BrC1CC2(CC2)N=N1

Computed Properties

• Exact Mass: 173.97926g/mol
• Monoisotopic Mass: 173.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 24.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Azo compounds